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Compound of Interest

Compound Name: Solvent Yellow 93

Cat. No.: B069994 Get Quote

Chemical Identity and Molecular Weight
C.I. Solvent Yellow 93 is a greenish-yellow azomethine dye known for its high heat resistance

and light fastness.[1][2] It is primarily used in the plastics and polymer industry for coloring

materials such as polyester, polystyrene (PS), ABS, and PMMA.[3] The compound is insoluble

in water but soluble in various organic solvents, including acetone, chloroform, and ethanol.[1]

[4]

Key Chemical Data
The fundamental physicochemical properties of C.I. Solvent Yellow 93 are summarized in the

table below. The molecular weight is a critical parameter for stoichiometric calculations and

material formulation. Data has been compiled from multiple chemical databases.
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Parameter Value Source

IUPAC Name

4-[(1,5-Dihydro-3-methyl-5-

oxo-1-phenyl-4H-pyrazol-4-

ylidene)methyl]-2,4-dihydro-5-

methyl-2-phenyl-3H-pyrazol-3-

one

C.I. Name Solvent Yellow 93

C.I. Number 48160

CAS Number 4702-90-3

Molecular Formula C₂₁H₁₈N₄O₂

Molecular Weight 358.39 g/mol

Computed Molecular Weight 358.4 g/mol

Appearance Greenish-yellow powder

Chemical Class Azomethine / Pyrazolone

Experimental Determination of Molecular Weight
While the theoretical molecular weight of C.I. Solvent Yellow 93 is calculated from its

molecular formula (C₂₁H₁₈N₄O₂), experimental verification is crucial for confirming the identity

and purity of a chemical sample. High-resolution mass spectrometry (HRMS) is a standard and

precise method for this purpose.

Protocol: Molecular Weight Determination by Mass
Spectrometry

Sample Preparation: A dilute solution of the C.I. Solvent Yellow 93 sample is prepared in a

suitable organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample solution is introduced into the mass spectrometer. An appropriate soft

ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser
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Desorption/Ionization (MALDI), is used to generate molecular ions with minimal

fragmentation. ESI is common for soluble polar molecules like this dye.

Mass Analysis: The generated ions are guided into a high-resolution mass analyzer, such as

a Time-of-Flight (TOF) or Orbitrap analyzer. The analyzer separates the ions based on their

mass-to-charge ratio (m/z).

Detection and Data Analysis: The detector records the abundance of ions at each m/z value.

For C.I. Solvent Yellow 93, the primary ion expected would be the protonated molecule

[M+H]⁺ with an m/z value corresponding to its molecular weight plus the mass of a proton.

The resulting spectrum is analyzed to determine the precise molecular weight of the

compound.

Logical Workflow for Compound Characterization
The process of identifying and characterizing an industrial chemical like C.I. Solvent Yellow 93
follows a logical workflow. This ensures accurate identification, purity assessment, and property

verification before its application.
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Caption: Workflow for the chemical identification and characterization of C.I. Solvent Yellow
93.

Biological Activity and Signaling Pathways
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It is important to note that C.I. Solvent Yellow 93 is an industrial dye developed for its coloring

properties, such as thermal stability and insolubility in certain media. A review of scientific

literature and chemical databases, including PubChem, indicates no reported biological

activities, roles in drug development, or associations with specific signaling pathways. Its

intended applications are in materials science, not pharmacology or biomedical research.

Therefore, diagrams of signaling pathways are not applicable to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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